Cas no 170230-88-3 (3-Borono-4-methylbenzoic acid)

3-Borono-4-methylbenzoic acid Properties

Names and Identifiers

• 3-Borono-4-methylbenzoic acid
• 5-Carboxy-2-methylphenylboronic acid
• Benzoic acid,3-borono-4-methyl-
• (2-Methyl-5-Carboxyphenyl)boronic acid
• REF DUPL: 5-Carboxy-2-methylphenylboronic acid
• 5-Carboxy-2-methylphenylboronicacid
• PubChem17390
• OEGYTHZGLBLPCE-UHFFFAOYSA-N
• BCP13675
• FCH858200
• 3-(Dihydroxyboryl)-4-methylbenzoic acid
• OR360884
• AX8212810
• X0568
• ST24041808
• ref
• SCHEMBL379961
• MFCD08061639
• EN300-303789
• A852975
• SB34200
• 3-(DIHYDROXYBORANYL)-4-METHYLBENZOIC ACID
• AMY3489
• FT-0732137
• 3-Borono-4-methylbenzoicacid
• AKOS006287158
• 170230-88-3
• CS-0043000
• DTXSID80597069
• DS-15229
• VGA23088
• DB-000884
• 5-CARBOXY-2-METHYLPHENYLBORONIC ACID
• +Expand

• MDL： MFCD08061639
• InChIKey： OEGYTHZGLBLPCE-UHFFFAOYSA-N
• Inchi： 1S/C8H9BO4/c1-5-2-3-6(8(10)11)4-7(5)9(12)13/h2-4,12-13H,1H3,(H,10,11)
• SMILES： O([H])B(C1C([H])=C(C(=O)O[H])C([H])=C([H])C=1C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 180.05900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.059
• Heavy Atom Count: 13
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: -0.62700
• PSA: 77.76000
• Boiling Point: 446.8±55.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 224.0±31.5 °C
• Density: 1.3±0.1 g/cm3